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Compound of Interest

Compound Name: UK-59811 hydrochloride

Cat. No.: B10788784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of UK-59811 hydrochloride, a

potent blocker of the engineered bacterial voltage-gated calcium channel, CaVAb. The

information presented here is intended to guide researchers in designing and executing

experiments to characterize the activity of this and other potential channel-blocking

compounds.

Introduction
UK-59811 hydrochloride is a dihydropyridine derivative that has been identified as a blocker

of CaVAb, a site-directed mutant of the bacterial voltage-gated sodium channel NaVAb, which

has been engineered to exhibit voltage-dependent calcium channel function. It serves as a

valuable tool for studying the structure and function of voltage-gated calcium channels.
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Property Value

Chemical Name

3-Ethyl 5-methyl 4-(2-bromophenyl)-2-((2-

(dimethylamino)ethoxy)methyl)-6-methyl-1,4-

dihydropyridine-3,5-dicarboxylate hydrochloride

Molecular Formula C₂₂H₂₉BrN₂O₅·HCl

Molecular Weight 517.84 g/mol

Appearance Crystalline solid

Purity ≥98% (as determined by HPLC)

Storage
Store at +4°C for short-term and -20°C for long-

term.

Quantitative Data
The inhibitory activity of UK-59811 hydrochloride on CaVAb has been quantified using

electrophysiological methods.

Parameter Value Channel Type Method Reference

IC₅₀ 194 nM CaVAb
Electrophysiolog

y
[1]

Experimental Protocols
Electrophysiological Characterization of CaVAb Block
by UK-59811 Hydrochloride
This protocol describes the use of planar bilayer lipid membrane (BLM) electrophysiology to

measure the blocking effect of UK-59811 hydrochloride on purified CaVAb channels.

Materials:

Purified CaVAb protein
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DPhPC (1,2-diphytanoyl-sn-glycero-3-phosphocholine)

n-decane

Symmetric buffer solution: 150 mM NaCl, 10 mM HEPES, pH 7.0

Recording solution: 150 mM NaCl, 50 mM CaCl₂, 10 mM HEPES, pH 7.0

UK-59811 hydrochloride stock solution (e.g., 10 mM in DMSO)

Planar bilayer lipid membrane setup with Ag/AgCl electrodes

Low-noise patch-clamp amplifier

Data acquisition and analysis software

Procedure:

BLM Formation: Paint a solution of DPhPC in n-decane across a small aperture in a partition

separating two chambers filled with the symmetric buffer solution to form a BLM.

Channel Reconstitution: Add a small aliquot of purified CaVAb protein to one of the

chambers (the cis chamber). Channels will spontaneously insert into the membrane.

Baseline Recording: Apply a transmembrane potential (e.g., -100 mV) and record single-

channel currents in the symmetric buffer.

Buffer Exchange: Replace the symmetric buffer in both chambers with the recording solution

containing 50 mM CaCl₂.

Compound Application: Add UK-59811 hydrochloride to the cis chamber to achieve the

desired final concentration.

Data Acquisition: Record single-channel currents in the presence of the compound. The

channel block will be observed as a reduction in the open probability of the channel.

Data Analysis: Analyze the single-channel recordings to determine the open and blocked

times. Calculate the fractional block at different concentrations of UK-59811 hydrochloride
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and fit the data to a Hill equation to determine the IC₅₀.

Experimental Workflow:

Preparation

Experiment

Data Analysis

Form Planar Lipid Bilayer

Reconstitute CaVAb Channels

Record Baseline
Single-Channel Currents

Add UK-59811 Hydrochloride

Record Blocked
Single-Channel Currents

Analyze Open and Blocked Times

Calculate IC50
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Caption: Workflow for electrophysiological characterization of channel block.

Signaling Pathway
UK-59811 hydrochloride directly blocks the pore of the voltage-gated calcium channel

CaVAb. This prevents the influx of calcium ions through the channel, which is a critical step in

many signaling pathways.

Cell Membrane

CaVAb Channel Ca²⁺ InfluxMediatesUK-59811 Blocks Downstream SignalingInitiates

Click to download full resolution via product page

Caption: Mechanism of action of UK-59811 hydrochloride.

Disclaimer
The information provided in these application notes is for research purposes only. The

protocols described are intended as a guide and may require optimization for specific

experimental conditions. Always follow appropriate laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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